4-[(1-{[cyclohexyl(methyl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)methyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups. The cyclohexyl group could adopt a chair conformation, with the substituents occupying axial or equatorial positions . The tetrahydroquinazolin group is a heterocyclic ring system, which could also influence the overall shape of the molecule.Scientific Research Applications
Synthesis and Chemical Properties
The synthesis of complex organic compounds often involves the creation of novel structures with potential pharmacological applications. For example, studies on the synthesis of tetrahydroisoquinoline and tetrahydro-3H-3-benzazepine derivatives demonstrate advanced techniques in cyclization reactions, highlighting the importance of Lewis acid catalysis in enhancing cyclization efficiency (Saitoh et al., 2001). This research is significant for understanding the chemical behavior of complex quinazoline derivatives in synthetic processes.
Potential Antimicrobial and Antineoplastic Agents
The development of new antimicrobial and antineoplastic agents is a key area of research. Compounds with quinazoline structures have been explored for their potential therapeutic applications. For instance, new quinazolines have been synthesized and evaluated for their antimicrobial properties, indicating the relevance of quinazoline derivatives in developing new pharmaceuticals (Desai et al., 2007).
Pharmacological Tools and PET Radiotracers
Quinazoline derivatives are also valuable in creating pharmacological tools and PET radiotracers for tumor diagnosis. The design of hybrid structures combining high-affinity σ2 receptor ligands has led to candidates with excellent σ1/σ2 selectivities, although challenges remain in overcoming interactions with P-glycoprotein, which can limit their effectiveness as diagnostic tools (Abate et al., 2011).
properties
IUPAC Name |
4-[[1-[2-[cyclohexyl(methyl)amino]-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]methyl]-N-[2-(3,4-dimethoxyphenyl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C35H40N4O6/c1-37(27-9-5-4-6-10-27)32(40)23-38-29-12-8-7-11-28(29)34(42)39(35(38)43)22-25-13-16-26(17-14-25)33(41)36-20-19-24-15-18-30(44-2)31(21-24)45-3/h7-8,11-18,21,27H,4-6,9-10,19-20,22-23H2,1-3H3,(H,36,41) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZVPYPHXABMJRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCCCC1)C(=O)CN2C3=CC=CC=C3C(=O)N(C2=O)CC4=CC=C(C=C4)C(=O)NCCC5=CC(=C(C=C5)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C35H40N4O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
612.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.